Cas no 1517837-96-5 (Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-
• CAS No: 1517837-96-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5295770
• Update Time: 2025-05-25

Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-

• Inchi： 1S/C10H19NO2/c1-10(9(12)13)6-4-8(5-7-10)11(2)3/h8H,4-7H2,1-3H3,(H,12,13)
• InChI Key： SEMUKROEBMBZBW-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(N(C)C)CC1

Additional information on Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-

Professional Introduction to Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl- (CAS No. 1517837-96-5)

Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-, identified by the CAS number 1517837-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclohexane core substituted with a carboxylic acid group, a dimethylamino moiety, and a methyl group at the 1-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>4-(dimethylamino)-1-methyl substituents introduce both basicity and steric hindrance, which can be strategically leveraged in drug design to optimize pharmacokinetic profiles. The presence of the carboxylic acid functionality further enhances its reactivity, allowing for further derivatization through esterification, amidation, or other conjugation strategies. These attributes have positioned this compound as a key building block in synthetic chemistry, particularly in the construction of complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. The< strong>Cyclohexanecarboxylic acid scaffold is particularly noteworthy for its ability to mimic natural product structures, which are often associated with high pharmacological efficacy. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

One of the most compelling aspects of< strong>Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl- is its role as a precursor in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in constructing potent kinase inhibitors. These inhibitors are critical in targeting aberrant signaling pathways that drive cancer progression. The dimethylamino group provides a hydrogen bond acceptor capability, which is essential for binding to specific residues within the kinase active site. This interaction not only enhances binding affinity but also contributes to the compound's selectivity.

The methyl group at the 1-position of the cyclohexane ring adds another layer of conformational flexibility, allowing for optimal alignment with biological targets. This feature is particularly important in drug design, where precise molecular orientation can significantly impact activity. Additionally, the carboxylic acid moiety can participate in salt formation, which is often necessary for improving oral bioavailability and pharmacokinetic properties.

Advances in computational chemistry have further facilitated the exploration of< strong>Cyclohexanecarboxylic acid-derived compounds. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures. These virtual screening approaches have accelerated the discovery process by enabling rapid evaluation of large libraries of potential candidates. As a result, several novel analogs have been identified with improved pharmacological profiles.

In clinical settings, derivatives of this compound have shown promise in preclinical trials. For example, researchers have reported on a series of< strong>4-(dimethylamino)-1-methyl-Cyclohexanecarboxylic acid-based molecules that exhibit significant antitumor activity without apparent toxicity. These findings highlight the compound's potential as a foundation for next-generation anticancer drugs. Furthermore, its structural features make it amenable to prodrug strategies, which can enhance delivery and target specificity.

The synthesis of< strong>Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-, involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired framework efficiently. These advances in synthetic chemistry not only improve yield but also reduce environmental impact by minimizing waste and hazardous byproducts.

The versatility of this compound extends beyond pharmaceutical applications. It has been explored as a ligand in catalysis and as a building block for materials science research. For instance, its ability to form stable complexes with transition metals has opened up new avenues in homogeneous catalysis. Such complexes can be tailored for specific reactions, including hydrogenation and oxidation processes, which are integral to industrial chemical production.

The growing interest in green chemistry has also influenced the development of< strong>Cyclohexanecarboxylic acid-based methodologies. Researchers are increasingly focusing on sustainable synthetic routes that utilize renewable feedstocks and energy-efficient processes. By integrating these principles into drug discovery pipelines, scientists aim to develop more environmentally friendly alternatives without compromising efficacy.

In summary,< strong>Cyclohexanecarboxylic acid, 4-(dimethylamino)-1-methyl-, (CAS No.< strong>1517837-96-5) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in both academic and industrial settings.